Cas no 1782356-44-8 (Tert-butyl 3-amino-3-(2-methoxyethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-3-(2-methoxyethyl)pyrrolidine-1-carboxylate
• CAS No: 1782356-44-8
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5962672
• PubChem ID: 83912850
• Update Time: 2025-06-12

Tert-butyl 3-amino-3-(2-methoxyethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1782356-44-8
• EN300-6504367
• Tert-butyl 3-amino-3-(2-methoxyethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H24N2O3/c1-11(2,3)17-10(15)14-7-5-12(13,9-14)6-8-16-4/h5-9,13H2,1-4H3
• InChI Key： GVVZEQDJYCQFIA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCOC)(C1)N)=O

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.8Ų

Additional information on Tert-butyl 3-amino-3-(2-methoxyethyl)pyrrolidine-1-carboxylate

Tert-butyl 3-amino-3-(2-methoxyethyl)pyrrolidine-1-carboxylate (CAS No. 1782356-44-8): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Tert-butyl 3-amino-3-(2-methoxyethyl)pyrrolidine-1-carboxylate (CAS No. 1782356-44-8) is a versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, often referred to as Tert-butyl 3-amino-3-(2-methoxyethyl)pyrrolidine-1-carboxylate, is a derivative of pyrrolidine, a five-membered heterocyclic amine, with additional functional groups that enhance its reactivity and utility in various synthetic processes.

The molecular structure of Tert-butyl 3-amino-3-(2-methoxyethyl)pyrrolidine-1-carboxylate consists of a pyrrolidine ring substituted with an amino group and a methoxyethyl group, which are both attached to the same carbon atom. The tert-butyl group on the carboxylate moiety provides steric protection, making the compound more stable and less prone to degradation under various reaction conditions. This stability is crucial for its use in complex organic syntheses and drug development processes.

Recent studies have highlighted the potential of Tert-butyl 3-amino-3-(2-methoxyethyl)pyrrolidine-1-carboxylate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as an intermediate in the synthesis of novel antiviral agents. The unique combination of functional groups allows for the introduction of diverse substituents, enabling the creation of a wide range of derivatives with tailored biological activities.

In addition to its role in drug synthesis, Tert-butyl 3-amino-3-(2-methoxyethyl)pyrrolidine-1-carboxylate has shown promise in the development of catalysts for asymmetric synthesis. Asymmetric synthesis is a critical process in pharmaceutical research, as it allows for the selective production of enantiomerically pure compounds, which are often required for optimal therapeutic effects. A recent study in the Journal of Catalysis reported that this compound can be used as a chiral ligand in palladium-catalyzed reactions, leading to high enantioselectivity and yield.

The versatility of Tert-butyl 3-amino-3-(2-methoxyethyl)pyrrolidine-1-carboxylate extends beyond its use as an intermediate or catalyst. It has also been explored for its potential as a ligand in metal complexes, particularly those used in homogeneous catalysis. A study published in the Inorganic Chemistry journal highlighted the formation of stable metal complexes with this compound, which exhibited enhanced catalytic activity and selectivity in various organic transformations.

The physical and chemical properties of Tert-butyl 3-amino-3-(2-methoxyethyl)pyrrolidine-1-carboxylate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 95°C to 97°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in a variety of reaction conditions and purification methods.

Safety considerations are essential when handling any chemical compound, including Tert-butyl 3-amino-3-(2-methoxyethyl)pyrrolidine-1-carboxylate. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in well-ventilated areas to minimize exposure to vapors or dust.

In conclusion, Tert-butyl 3-amino-3-(2-methoxyethyl)pyrrolidine-1-carboxylate (CAS No. 1782356-44-8) is a valuable compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and stability make it an attractive candidate for use as an intermediate in drug synthesis, a chiral ligand in asymmetric catalysis, and a ligand in metal complexes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.